2-Amino-1-(3,3-difluoro-cyclobutyl)-ethanol

• Molecular Formula: C6H11F2NO
• Molecular Weight: 151.15 g/mol
• IUPAC Name: 2-amino-1-(3,3-difluorocyclobutyl)ethanol
• InChI: InChI=1S/C6H11F2NO/c7-6(8)1-4(2-6)5(10)3-9/h4-5,10H,1-3,9H2
• InChI Key: STFVMVWLUICCAU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)C(CN)O

Description

2-Amino-1-(3,3-difluoro-cyclobutyl)-ethanol is a fluorinated ethanolamine derivative characterized by a cyclobutyl ring substituted with two fluorine atoms at the 3 and 3 positions, coupled with an ethanol backbone bearing an amino group. The cyclobutyl group introduces ring strain and conformational rigidity, while the fluorine atoms enhance electronegativity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-ol typically involves the following steps:

Formation of the Difluorocyclobutyl Ring: The difluorocyclobutyl ring can be synthesized through a cyclization reaction involving a suitable precursor, such as a difluorinated alkene.

Introduction of the Amino Group: The amino group can be introduced via nucleophilic substitution reactions using reagents like ammonia or amines.

Attachment of the Ethan-1-ol Moiety: The ethan-1-ol moiety can be attached through a series of reactions, including reduction and substitution reactions.

Industrial Production Methods

Industrial production of 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-amino-1-(3,3-difluorocyclobutyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The amino and hydroxyl groups can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

2-amino-1-(3,3-difluorocyclobutyl)ethan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-amino-1-(3,3-difluorocyclobutyl)ethan-1-ol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups can form hydrogen bonds and other interactions with biological molecules, influencing their activity and function. The difluorocyclobutyl ring may also contribute to the compound’s unique properties and effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally related to several ethanolamine derivatives with aromatic or alicyclic substituents. Key comparisons are outlined below:

Structural Analogues and Their Properties

Compound Name	Substituent/Backbone	Molecular Formula	Molecular Weight	Key Features
2-Amino-1-(3,3-difluoro-cyclobutyl)-ethanol	3,3-difluoro-cyclobutyl + ethanolamine	Not explicitly provided	Inferred ~165–175 g/mol	Combines cyclobutyl ring strain with fluorine's electron-withdrawing effects; potential for enhanced metabolic stability and target binding .
2-Amino-1-(3-fluorophenyl)ethanol	3-fluorophenyl	C8H10FNO	155.17 g/mol	Fluorine at phenyl meta-position increases lipophilicity and bioavailability; used in pharmaceutical intermediates .
2-Amino-1-(3,4-difluorophenyl)ethanol	3,4-difluorophenyl	C8H9F2NO	173.16 g/mol	Dual fluorine substitution enhances electronic effects and binding affinity; common in CNS drug candidates .
2-Amino-1-(3-trifluoromethyl-phenyl)-ethanol HCl	3-CF3-phenyl	C9H11ClF3NO	241.64 g/mol	Trifluoromethyl group increases hydrophobicity and resistance to oxidation; used in antihypertensive agents .
2-(3,3-difluorocyclobutyl)ethanol	3,3-difluorocyclobutyl (no amino group)	C6H10F2O	136.14 g/mol	Lacks amino group; lower polarity and molecular weight; applications in polymer chemistry .

Key Differences and Implications

Substituent Type: Cyclobutyl vs. In contrast, phenyl derivatives (e.g., 3-fluorophenyl) offer planar aromaticity for π-π stacking . Fluorine Position: 3,3-Difluoro substitution on cyclobutyl (target) vs. 3,4-difluoro on phenyl () alters electronic distribution. Cyclic fluorination may reduce metabolic degradation compared to aromatic fluorination .

Physicochemical Properties: The amino group in the target compound increases polarity and water solubility compared to non-amino analogues like 2-(3,3-difluorocyclobutyl)ethanol (MW 136.14) . Trifluoromethyl-substituted derivatives (e.g., ) exhibit higher molecular weights and lipophilicity, favoring blood-brain barrier penetration .

Biological and Industrial Applications: Pharmaceutical Potential: Fluorinated phenyl-ethanolamines (e.g., 2-Amino-1-(3-fluorophenyl)ethanol) are used in drug synthesis for hypertension and CNS disorders . The target compound’s cyclobutyl backbone may offer novel binding modes in protease or receptor targets. Safety Profile: While direct toxicity data is unavailable, analogues like 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol () show acute oral toxicity (Category 4), highlighting the need for careful handling of ethanolamine derivatives.

Research and Market Trends

• Fluorine’s Role : Fluorination remains a key strategy in drug design, with ~30% of FDA-approved drugs containing fluorine. The target compound’s difluoro-cyclobutyl group aligns with trends favoring alicyclic fluorination for improved pharmacokinetics .
• Market Dynamics: The global market for fluorinated ethanolamines (e.g., 2-Amino-1-(3-fluorophenyl)ethanol) is projected to grow at 6.2% CAGR (2025–2030), driven by demand for targeted therapies .